Cas no 17360-47-3 (2-(Dibenzylamino)acetic acid)

• Product Name: 2-(Dibenzylamino)acetic acid
• CAS No: 17360-47-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD00430035
• CID: 905896
• PubChem ID: 174082
• Update Time: 2025-04-19

2-(Dibenzylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• Dibenzylamino-acetic acid
• dibenzylglycine
• IFLAB-BB F0777-0033
• (DIBENZYLAMINO)ACETIC ACID
• 2-(DIBENZYLAMINO)ACETICACID
• 2-[bis(benzyl)ammonio]acetate
• Glycine, N,N-bis(phenylMethyl)-
• 2-(bis(benzyl)amino)acetic acid
• 2-[bis(phenylmethyl)ammonio]acetate
• 2-[bis(phenylmethyl)azaniumyl]acetate
• 2-(dibenzylamino)acetic acid
• N,N-Dibenzylglycine
• 2-[bisbenzylamino]acetic acid
• Maybridge2_000355
• (Dibenzylamino)acetic acid #
• CBDivE_002299
• HMS1304A03
• ADAL1038588
• NSC15860
• 9046AF
• SBB041116
• AB0065953
• ST45026819
• Z111691808
• CS-0074169
• MFCD00430035
• CCG-251872
• NSC-15860
• EN300-85232
• DB-163396
• 17360-47-3
• F0777-0033
• AKOS000269614
• DB-214012
• DS-19062
• SCHEMBL186172
• AKOS BBS-00004699
• ALBB-023605
• A11134
• 2-(Dibenzylamino)acetic acid

• MDL： MFCD00430035
• Inchi： 1S/C16H17NO2/c18-16(19)13-17(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,19)
• InChI Key： QDWVRVNMKUFQJL-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.125928785 g/mol
• Monoisotopic Mass: 255.125928785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5
• Molecular Weight: 255.31